![molecular formula C26H30Cl2O4 B3339469 4-Tert-butylphenol;carbonyl dichloride;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol CAS No. 103598-77-2](/img/structure/B3339469.png)
4-Tert-butylphenol;carbonyl dichloride;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol
Overview
Description
4-Tert-butylphenol; carbonyl dichloride; 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol are three chemical compounds that are widely used in scientific research. 4-Tert-butylphenol is a phenolic compound that has been shown to possess antioxidant properties. Carbonyl dichloride is a chemical compound that is commonly used as a reagent in organic synthesis. 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol is a synthetic compound that has been shown to possess anti-inflammatory properties.
Mechanism of Action
The mechanism of action of 4-Tert-butylphenol involves the scavenging of free radicals and inhibition of lipid peroxidation. Carbonyl dichloride acts as a reagent in organic synthesis, forming covalent bonds with other molecules. 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol inhibits the production of inflammatory cytokines and prostaglandins.
Biochemical and Physiological Effects:
4-Tert-butylphenol has been shown to possess antioxidant properties and may help prevent oxidative stress-related diseases. Carbonyl dichloride can cause irritation to the eyes, skin, and respiratory system if not handled properly. 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol has been shown to possess anti-inflammatory properties and may help treat inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Tert-butylphenol, carbonyl dichloride, and 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol in lab experiments include their high purity, stability, and reproducibility. However, the limitations include their potential toxicity and the need for proper handling and disposal.
Future Directions
For the research of 4-Tert-butylphenol, carbonyl dichloride, and 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol include the development of new synthesis methods, the investigation of their potential therapeutic applications, and the exploration of their interactions with other molecules.
In conclusion, 4-Tert-butylphenol, carbonyl dichloride, and 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol are three chemical compounds that have various scientific research applications. Their synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of these chemical compounds in scientific research.
Scientific Research Applications
4-Tert-butylphenol, carbonyl dichloride, and 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol have various scientific research applications. 4-Tert-butylphenol is used in the production of antioxidants for food and cosmetic products. Carbonyl dichloride is used in the synthesis of pharmaceuticals, agrochemicals, and dyes. 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol is used in the production of anti-inflammatory drugs.
properties
IUPAC Name |
4-tert-butylphenol;carbonyl dichloride;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O2.C10H14O.CCl2O/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12;1-10(2,3)8-4-6-9(11)7-5-8;2-1(3)4/h3-10,16-17H,1-2H3;4-7,11H,1-3H3; |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKXJKQHVSLHAPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)O.CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)O.C(=O)(Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30Cl2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
103598-77-2 |
Source
|
| Details | Compound: Carbonic dichloride, polymer with 4,4′-(1-methylethylidene)bis[phenol], 4-(1,1-dimethylethyl)phenyl ester | |
| Record name | Carbonic dichloride, polymer with 4,4′-(1-methylethylidene)bis[phenol], 4-(1,1-dimethylethyl)phenyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=103598-77-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
477.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Tert-butylphenol;carbonyl dichloride;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol | |
CAS RN |
103598-77-2 |
Source
|
| Record name | Carbonic dichloride, polymer with 4,4'-(1-methylethylidene)bis[phenol], 4-(1,1-dimethylethyl)phenyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | BISPHENOL A POLYCARBONATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-hydroxy-2-[(3-methoxyphenyl)methoxy]ethanimidamide](/img/structure/B3339405.png)
![4-fluoro-N-{3-[1-(hydroxyimino)ethyl]phenyl}benzamide](/img/structure/B3339408.png)
![N-{4-[1-(hydroxyimino)ethyl]phenyl}propanamide](/img/structure/B3339414.png)
![2-Hydroxy-4-[2-(2-methylphenyl)acetamido]benzoic acid](/img/structure/B3339450.png)
amine](/img/structure/B3339462.png)
![[2-(Oxolan-2-ylmethoxy)phenyl]methanol](/img/structure/B3339463.png)
